Cas no 888-60-8 (1H-Imidazole-4,5-dicarboxylicacid, 2-phenyl-)

• Product Name: 1H-Imidazole-4,5-dicarboxylicacid, 2-phenyl-
• CAS No: 888-60-8
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 727146
• PubChem ID: 221007
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarboxylicacid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxylicacid, 2-phenyl-
• 2-phenyl-1H-imidazole-4,5-dicarboxylic acid
• 1H-Imidazole-4,2-phenyl
• 2-Phenyl-1H-imidazol-4,5-dicarbonsaeure
• 2-phenyl-1H-imidazol-4,5-dicarboxylic acid
• 2-phenylimidazole-4,5-dicarboxylic acid
• NCGC00013047
• AKOS005145199
• CCG-38033
• Z3225842584
• 4,5-Imidazoledicarboxylic acid, 2-phenyl-
• NCI4623
• NSC4623
• 888-60-8
• imidazole, 4,5-dicarboxy-2-phenyl-
• DB-423623
• 1H-Imidazole-4, 2-phenyl-
• DTXSID50277886
• BDBM50329852
• Q27454667
• CHEMBL1230276
• NCI60_004091
• NCGC00013047-02
• NSC-4623
• SCHEMBL7829389
• 4F8
• 1H-Imidazole-4,5-dicarboxylic acid,2-phenyl-
• CBDivE_003252
• NCGC00096173-01
• NCGC00013047-03
• Oprea1_190184

• Inchi： 1S/C11H8N2O4/c14-10(15)7-8(11(16)17)13-9(12-7)6-4-2-1-3-5-6/h1-5H,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： GTYWKHXMYZVFSU-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 232.04800
• Monoisotopic Mass: 232.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.534
• Boiling Point: 604°C at 760 mmHg
• Flash Point: 319.1°C
• Refractive Index: 1.68
• PSA: 103.28000
• LogP: 1.47310